Cas no 127728-55-6 (Ethanone,2,2-dichloro-1-(3-fluorophenyl)-)

• Product Name: Ethanone,2,2-dichloro-1-(3-fluorophenyl)-
• CAS No: 127728-55-6
• MF: C₈H₅Cl₂FO
• MW: 207.02910399437
• CID: 103102
• PubChem ID: 21620582
• Update Time: 2025-04-18

Ethanone,2,2-dichloro-1-(3-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,2,2-dichloro-1-(3-fluorophenyl)-
• 2,2-dichloro-1-(3-fluorophenyl)ethanone
• Ethanone, 2,2-dichloro-1-(3-fluorophenyl)- (9CI)
• Ethanone, 2,2-dichloro-1-(3-fluorophenyl)-
• DTXSID60616388
• MFCD13173073
• 127728-55-6
• 2,2-Dichloro-1-(3-fluorophenyl)ethan-1-one
• SCHEMBL3269025

• Inchi： 1S/C8H5Cl2FO/c9-8(10)7(12)5-2-1-3-6(11)4-5/h1-4,8H
• InChI Key： BEJZYEWWHZJNEX-UHFFFAOYSA-N
• SMILES： ClC(C(C1C=CC=C(C=1)F)=O)Cl

Computed Properties

• Exact Mass: 205.97025
• Monoisotopic Mass: 205.9701483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones